molecular formula C17H19N5O2 B5626113 N-[4-(5-methyl-1,2,4-oxadiazol-3-yl)benzyl]-2-(1H-pyrazol-1-yl)butanamide

N-[4-(5-methyl-1,2,4-oxadiazol-3-yl)benzyl]-2-(1H-pyrazol-1-yl)butanamide

Cat. No. B5626113
M. Wt: 325.4 g/mol
InChI Key: XFIZRYZCBSVULS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound belongs to a class of molecules that often feature in research due to their potential biological activities and chemical properties. Compounds with oxadiazole and pyrazole moieties are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and unique optical and electronic properties.

Synthesis Analysis

Research on similar compounds typically involves multi-step synthetic routes that include the formation of oxadiazole and pyrazole rings, often through cyclization reactions, amidation, and substitutions. For example, a related study describes the synthesis of 1,3,4-oxadiazole derivatives starting from appropriate carboxylic acids and hydrazides, followed by cyclization (Aziz‐ur‐Rehman et al., 2016)(Aziz‐ur‐Rehman et al., 2016).

Molecular Structure Analysis

X-ray crystallography and spectroscopic methods (IR, NMR, and HRMS) are commonly used to determine the molecular structure of synthesized compounds. For instance, Kumara et al. (2018) utilized X-ray diffraction to elucidate the crystal structure of a novel pyrazole derivative, highlighting the importance of these techniques in confirming the geometry and conformation of complex organic molecules(Kumara et al., 2018).

Chemical Reactions and Properties

The chemical reactivity of compounds containing oxadiazole and pyrazole rings may involve nucleophilic substitution reactions, electrophilic additions, and ring transformations under specific conditions. Laskos et al. (1995) reported on the reactivity of a triazole derivative undergoing a Dimroth-like rearrangement, illustrating the complex reactions these compounds can undergo(Laskos et al., 1995).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, solubility, and stability, can be characterized using standard laboratory techniques. The stability of compounds under various conditions is particularly relevant for their potential applications in pharmaceuticals and materials science.

Chemical Properties Analysis

The chemical properties, including acidity/basicity, redox potential, and photophysical properties, are crucial for understanding the behavior of these compounds in biological systems and their potential as functional materials. Wang et al. (2006) discussed the redox and optoelectronic properties of 1,3,4-oxadiazole derivatives, providing insight into the electronic characteristics of such compounds(Wang et al., 2006).

Safety and Hazards

Without specific information, it’s difficult to provide details about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it .

Future Directions

The future research directions for this compound would depend on its intended use and observed properties. If it shows promising biological activity, for example, it might be studied further as a potential therapeutic agent .

properties

IUPAC Name

N-[[4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]methyl]-2-pyrazol-1-ylbutanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19N5O2/c1-3-15(22-10-4-9-19-22)17(23)18-11-13-5-7-14(8-6-13)16-20-12(2)24-21-16/h4-10,15H,3,11H2,1-2H3,(H,18,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XFIZRYZCBSVULS-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C(=O)NCC1=CC=C(C=C1)C2=NOC(=N2)C)N3C=CC=N3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

325.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.